Cas no 2228207-30-3 (3-methyl-3-2-(propan-2-yl)phenoxyazetidine)

• Product Name: 3-methyl-3-2-(propan-2-yl)phenoxyazetidine
• CAS No: 2228207-30-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6257564
• PubChem ID: 165649086
• Update Time: 2025-11-06

3-methyl-3-2-(propan-2-yl)phenoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-2-(propan-2-yl)phenoxyazetidine
• 3-methyl-3-[2-(propan-2-yl)phenoxy]azetidine
• 2228207-30-3
• EN300-1744509

• Inchi： 1S/C13H19NO/c1-10(2)11-6-4-5-7-12(11)15-13(3)8-14-9-13/h4-7,10,14H,8-9H2,1-3H3
• InChI Key： KBHJGKDCACWUCE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(C)C)C1(C)CNC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-methyl-3-2-(propan-2-yl)phenoxyazetidine

Introduction to 3-methyl-3-2-(propan-2-yl)phenoxyazetidine (CAS No. 2228207-30-3) and Its Emerging Applications in Chemical Biology

The compound 3-methyl-3-2-(propan-2-yl)phenoxyazetidine (CAS No. 2228207-30-3) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural features and potential biological activities. This azetidine derivative, featuring a phenoxyl group and an isopropyl substituent, has garnered attention due to its structural complexity and its implications in drug discovery and molecular research.

The molecular framework of 3-methyl-3-2-(propan-2-yl)phenoxyazetidine incorporates an azetidine ring, a six-membered heterocycle with nitrogen, which is known for its stability and versatility in medicinal chemistry. The presence of a phenoxyl group at the 2-position introduces hydrophilicity, while the isopropyl group at the 3-position enhances lipophilicity, making this compound a promising candidate for various biological assays. Such structural attributes are critical in modulating pharmacokinetic properties, including solubility, permeability, and metabolic stability.

In recent years, there has been growing interest in azetidine derivatives as scaffolds for developing novel therapeutic agents. The azetidine core is particularly valued for its ability to mimic natural amino acids while exhibiting distinct chemical properties that can be fine-tuned for specific biological targets. The phenoxyl moiety, on the other hand, is frequently employed in medicinal chemistry due to its role as a bioisostere for aromatic rings, which can improve binding affinity and selectivity in protein interactions.

One of the most compelling aspects of 3-methyl-3-2-(propan-2-yl)phenoxyazetidine is its potential as an intermediate in the synthesis of more complex molecules. Its structural motif allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility has made it a valuable tool in academic and industrial research settings where rapid screening and optimization are essential.

The biological activity of this compound has been the subject of several recent studies. Initial investigations have suggested that it may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating inflammatory diseases or neurological disorders. The isopropyl substituent, in particular, has been shown to influence binding interactions by altering the conformational landscape of the molecule, which could be leveraged to enhance target specificity.

Moreover, the phenoxyl group contributes to hydrogen bonding capabilities, which are crucial for stabilizing interactions with biological targets such as proteins and nucleic acids. This feature has prompted researchers to explore its potential in designing small-molecule inhibitors with high affinity and selectivity. The combination of these structural elements makes 3-methyl-3-2-(propan-2-yl)phenoxyazetidine a versatile building block for drug discovery campaigns.

Recent advances in computational chemistry have further enhanced the utility of this compound. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to predict potential binding modes of 3-methyl-3-2-(propan-2-yl)phenoxyazetidine with various biological targets. These computational approaches have provided valuable insights into its mechanism of action and have guided experimental design efforts.

The synthesis of 3-methyl-3-2-(propan-2-yl)phenoxyazetidine presents unique challenges due to its complex stereochemistry. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the efficient construction of its molecular framework. These advancements have not only improved yield but also allowed for greater control over stereochemical outcomes.

In conclusion, 3-methyl-3-2-(propan-2-yl)phenoxyazetidine (CAS No. 2228207-30-3) stands out as a promising compound in chemical biology with diverse applications ranging from drug discovery to molecular probes. Its unique structural features—comprising an azetidine ring, a phenoxyl group, and an isopropyl substituent—make it a versatile scaffold for developing novel therapeutics. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly significant role in advancing our understanding of molecular interactions and therapeutic interventions.